zanamivir hydrate
zanamivir hydrate
Brand Name:
Vulcanchem
CAS No.:
171094-50-1
VCID:
VC0071020
InChI:
InChI=1S/5C12H20N4O7.H2O/c5*1-4(18)15-8-5(16-12(13)14)2-7(11(21)22)23-10(8)9(20)6(19)3-17;/h5*2,5-6,8-10,17,19-20H,3H2,1H3,(H,15,18)(H,21,22)(H4,13,14,16);1H2/t5*5-,6+,8+,9+,10+;/m00000./s1
SMILES:
CC(=O)NC1C(C=C(OC1C(C(CO)O)O)C(=O)O)N=C(N)N.CC(=O)NC1C(C=C(OC1C(C(CO)O)O)C(=O)O)N=C(N)N.CC(=O)NC1C(C=C(OC1C(C(CO)O)O)C(=O)O)N=C(N)N.CC(=O)NC1C(C=C(OC1C(C(CO)O)O)C(=O)O)N=C(N)N.CC(=O)NC1C(C=C(OC1C(C(CO)O)O)C(=O)O)N=C(N)N.O
Molecular Formula:
C60H102N20O36
Molecular Weight:
1679.58
zanamivir hydrate
CAS No.: 171094-50-1
Main Products
VCID: VC0071020
Molecular Formula: C60H102N20O36
Molecular Weight: 1679.58
| CAS No. | 171094-50-1 |
|---|---|
| Product Name | zanamivir hydrate |
| Molecular Formula | C60H102N20O36 |
| Molecular Weight | 1679.58 |
| IUPAC Name | (2R,3R,4S)-3-acetamido-4-(diaminomethylideneamino)-2-[(1R,2R)-1,2,3-trihydroxypropyl]-3,4-dihydro-2H-pyran-6-carboxylic acid;hydrate |
| Standard InChI | InChI=1S/5C12H20N4O7.H2O/c5*1-4(18)15-8-5(16-12(13)14)2-7(11(21)22)23-10(8)9(20)6(19)3-17;/h5*2,5-6,8-10,17,19-20H,3H2,1H3,(H,15,18)(H,21,22)(H4,13,14,16);1H2/t5*5-,6+,8+,9+,10+;/m00000./s1 |
| Standard InChIKey | WKZWSOZFPHGMGO-CQGQYZHTSA-N |
| SMILES | CC(=O)NC1C(C=C(OC1C(C(CO)O)O)C(=O)O)N=C(N)N.CC(=O)NC1C(C=C(OC1C(C(CO)O)O)C(=O)O)N=C(N)N.CC(=O)NC1C(C=C(OC1C(C(CO)O)O)C(=O)O)N=C(N)N.CC(=O)NC1C(C=C(OC1C(C(CO)O)O)C(=O)O)N=C(N)N.CC(=O)NC1C(C=C(OC1C(C(CO)O)O)C(=O)O)N=C(N)N.O |
| Last Modified | Aug 20 2021 |
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